![molecular formula C14H19NO3 B105094 Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate CAS No. 122860-33-7](/img/structure/B105094.png)
Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate
Overview
Description
“Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate” is a chemical compound used as a reactant for the synthesis of various derivatives . It is used in the production of orally bioavailable P2Y12 antagonists for the inhibition of platelet aggregation and piperidine derivatives .
Molecular Structure Analysis
The molecular formula of “Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate” is C14H19NO3 . The InChI code is 1S/C14H19NO3/c16-10-12-6-8-15(9-7-12)14(17)18-11-13-4-2-1-3-5-13/h1-5,12,16H,6-11H2 . The molecular weight is 249.30 g/mol .Chemical Reactions Analysis
“Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate” is used as a reactant in the synthesis of various compounds. It is used in the production of orally bioavailable P2Y12 antagonists for the inhibition of platelet aggregation and piperidine derivatives .Physical And Chemical Properties Analysis
The physical and chemical properties of “Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate” include a refractive index of n20/D 1.543 (lit.), boiling point of 167 °C/0.2 mmHg (lit.), and a density of 1.554 g/mL at 25 °C (lit.) .Scientific Research Applications
Pharmacology
In pharmacology, Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate serves as a crucial intermediate for the synthesis of various pharmacologically active molecules. It has been utilized in the development of P2Y12 antagonists , which are important for inhibiting platelet aggregation, a key factor in the prevention of thrombosis . Additionally, its derivatives are explored for their potential antibacterial activity, particularly in the synthesis of oxazolidinone-quinolone hybrids .
Organic Synthesis
This compound is widely used in organic synthesis as a building block for constructing complex molecules. It is particularly valuable in the synthesis of spiropiperidine frameworks, which are a core structure in many natural products and pharmaceuticals . Its utility in creating molecular diversity through various synthetic strategies makes it a staple in organic laboratories.
Medicinal Chemistry
In medicinal chemistry, Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate is employed in the design and synthesis of drug candidates. It is a key component in the creation of cyclic prodrugs and peptidomimetics , which can enhance the bioavailability and efficacy of therapeutic agents . Its role in drug design is pivotal due to its ability to introduce piperidine, a common motif in medicinal compounds.
Analytical Chemistry
Analytical chemists use this compound as a standard or reference material in chromatographic analysis and spectroscopy. Its well-defined structure and properties allow for accurate calibration and method development in analytical instruments, ensuring precise measurements and analysis in research settings .
Biochemistry
In biochemistry, Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate is explored for its interactions with biological macromolecules. It can be used to study enzyme inhibition, receptor-ligand interactions, and other biochemical pathways. Its role in understanding the biochemical basis of diseases and the development of therapeutic interventions is of significant interest .
Industrial Chemistry
The industrial applications of Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate include its use as an intermediate in the large-scale synthesis of chemicals and pharmaceuticals. Its stability and reactivity make it suitable for various chemical processes, contributing to the efficient production of industrial compounds .
Chemical Research
In chemical research, this compound is a valuable tool for exploring new chemical reactions and pathways. It is used in the study of multicomponent reactions , cycloadditions , and hydrogenation processes, which are fundamental in the development of new synthetic methodologies .
Drug Design
Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate is instrumental in the design of new drugs, particularly in the field of central nervous system disorders. It is involved in the synthesis of compounds that target cholinesterase receptors , which are important in the treatment of conditions like Alzheimer’s disease .
Safety and Hazards
Mechanism of Action
Target of Action
Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate is primarily used as a reactant in the synthesis of orally bioavailable P2Y12 antagonists . P2Y12 is a G-protein coupled receptor (GPCR) that plays a crucial role in platelet aggregation, a key process in blood clotting .
Mode of Action
As a reactant in the synthesis of p2y12 antagonists, it likely contributes to the formation of compounds that can bind to the p2y12 receptor and inhibit its function, thereby preventing platelet aggregation .
Biochemical Pathways
The compound is involved in the synthesis of P2Y12 antagonists, which are known to inhibit the ADP-induced platelet aggregation pathway . By blocking the P2Y12 receptor, these antagonists prevent the activation of the G-protein inside the platelet, which in turn inhibits the release of calcium ions, ultimately preventing platelet aggregation .
Pharmacokinetics
As a reactant in the synthesis of p2y12 antagonists, its pharmacokinetic properties would be largely determined by the final structure of the synthesized compound .
Result of Action
The primary result of the action of Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate is the synthesis of P2Y12 antagonists . These antagonists inhibit platelet aggregation, which can be beneficial in conditions where excessive clotting is a concern, such as in certain cardiovascular diseases .
Action Environment
The action of Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate, as a reactant in chemical synthesis, is influenced by various environmental factors such as temperature, pH, and the presence of other reactants . These factors can affect the efficiency of the reaction and the yield of the final product .
properties
IUPAC Name |
benzyl 4-(hydroxymethyl)piperidine-1-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO3/c16-10-12-6-8-15(9-7-12)14(17)18-11-13-4-2-1-3-5-13/h1-5,12,16H,6-11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LINIORCIRVAZSM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CO)C(=O)OCC2=CC=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90353037 | |
Record name | Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90353037 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
249.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate | |
CAS RN |
122860-33-7 | |
Record name | Benzyl 4-(hydroxymethyl)piperidine-1-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90353037 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | benzyl 4-(hydroxymethyl)piperidine-1-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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